Cas no 1357942-79-0 (4-Amino-2-fluoro-5-methylbenzonitrile)

• Product Name: 4-Amino-2-fluoro-5-methylbenzonitrile
• CAS No: 1357942-79-0
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD15529743
• CID: 1024530
• PubChem ID: 14621073
• Update Time: 2025-04-20

4-Amino-2-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-fluoro-5-methylbenzonitrile
• 2-amino-4-fluoro-5-cyanotoluene
• STKTWKBZHAFRNZ-UHFFFAOYSA-N
• 6390AA
• CM12927
• FCH1153539
• AS05783
• 2-Fluoro-4-amino-5-methylbenzonitrile
• 4-amino-2-fluoro-5-methyl-benzonitrile
• AX8231166
• ST24023272
• AKOS015999692
• MFCD15529743
• SCHEMBL9821013
• DTXSID30562303
• CS-0105515
• SB76649
• A886934
• DS-17800
• DB-346990
• 1357942-79-0
• 2-Fluoro-4-amino-5-methylbenzonitrile;
• SY116262

• MDL： MFCD15529743
• Inchi： 1S/C8H7FN2/c1-5-2-6(4-10)7(9)3-8(5)11/h2-3H,11H2,1H3
• InChI Key： STKTWKBZHAFRNZ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),